Cas no 2034399-64-7 (N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzenesulfonamide)

• Product Name: N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzenesulfonamide
• CAS No: 2034399-64-7
• MF: C₁₆H₁₅NO₄S₂
• MW: 349.424601793289
• CID: 5550753
• PubChem ID: 91816690
• Update Time: 2025-05-21

N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2034399-64-7
• N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzenesulfonamide
• AKOS025322598
• N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]benzenesulfonamide
• F6506-1275
• N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)benzenesulfonamide

• Inchi： 1S/C16H15NO4S2/c18-16(14-8-4-10-21-14,15-9-5-11-22-15)12-17-23(19,20)13-6-2-1-3-7-13/h1-11,17-18H,12H2
• InChI Key： LREHIATZYGCKID-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC(C1=CC=CO1)(C1=CC=CS1)O)(=O)=O

Computed Properties

• Exact Mass: 349.04425031g/mol
• Monoisotopic Mass: 349.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 116Ų

Additional information on N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzenesulfonamide

N-[2-(Furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzenesulfonamide: A Comprehensive Overview

CAS No 2034399-64-7 refers to the compound N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzenesulfonamide, a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its complex molecular architecture and potential applications in drug design and advanced materials. The molecule consists of a benzenesulfonamide core linked to a chiral center bearing furan, thiophene, and hydroxyl groups, making it a fascinating subject for both theoretical and experimental studies.

The synthesis of N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl]benzenesulfonamide involves a multi-step process that combines principles of stereochemistry, catalysis, and cross-coupling reactions. Recent advancements in asymmetric synthesis have enabled the efficient construction of the chiral center, ensuring high enantiomeric excess in the final product. Researchers have employed various strategies, including organocatalytic approaches and transition metal-catalyzed reactions, to optimize the synthesis pathway. These efforts have not only improved yield but also expanded the scope for functionalization of the molecule for diverse applications.

From a pharmacological perspective, this compound exhibits intriguing bioactivity profiles. Studies have shown that the presence of the furan and thiophene moieties significantly influences its interactions with biological targets. For instance, computational modeling has revealed that the molecule can act as a ligand for certain G-protein coupled receptors (GPCRs), suggesting potential applications in treating neurological disorders. Furthermore, recent in vitro assays have demonstrated moderate inhibitory effects on key enzymes involved in inflammatory pathways, highlighting its potential as an anti-inflammatory agent.

In addition to its pharmacological relevance, CAS No 2034399-64-7 has found niche applications in materials science. The unique electronic properties of the thiophene group make it an attractive candidate for use in organic electronics. Researchers have explored its integration into conjugated polymers for applications such as flexible electronics and photovoltaic devices. Preliminary results indicate that the molecule can enhance charge transport properties in polymer blends, paving the way for its use in next-generation electronic materials.

The structural complexity of N-[2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-y l)ethyl]benzenesulfonamide also makes it an ideal model system for studying chiral recognition and stereochemical outcomes in chemical reactions. Recent investigations into its enantioselective synthesis have provided valuable insights into the role of steric and electronic factors in controlling reaction pathways. These findings are expected to inform the design of more efficient asymmetric catalytic processes for similar compounds.

Looking ahead, ongoing research is focused on further elucidating the molecular mechanisms underlying its bioactivity and exploring novel synthetic routes for scale-up production. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new potentials for this compound across multiple disciplines. As our understanding of its properties continues to grow, so does its promise as a versatile building block in modern chemical innovation.